![molecular formula C12H10FNO3S B7433195 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate](/img/structure/B7433195.png)
2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a sulfurofluoridate derivative of phenylpyridine, which has been shown to have a variety of biological activities.
Mechanism of Action
The mechanism of action of 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate is not fully understood. However, it is believed to work by binding to the active site of enzymes, thereby inhibiting their activity. This compound has been shown to be highly selective for certain enzymes, which makes it a promising candidate for the development of targeted therapies.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have potent inhibitory activity against a variety of enzymes, which could have a variety of effects on biological systems. This compound has also been shown to have low toxicity, making it a potential candidate for use in vivo.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate is its high potency and selectivity for certain enzymes. This makes it a valuable tool for studying the role of these enzymes in biological systems. However, one of the limitations of this compound is its relatively high cost and difficulty in synthesis, which may limit its use in some research settings.
Future Directions
There are many potential future directions for research on 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate. One area of research is in the development of new drugs for the treatment of cancer and viral infections. This compound has also been shown to have potential applications in the field of proteomics, as it can be used to selectively inhibit certain enzymes involved in protein degradation. Additionally, further studies are needed to fully understand the mechanism of action and physiological effects of this compound, which could lead to the development of new therapies for a variety of diseases.
Synthesis Methods
The synthesis of 2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate involves the reaction of phenylpyridine with sulfur tetrafluoride in the presence of a catalyst. The reaction yields a sulfurofluoridate derivative of phenylpyridine, which is purified using standard techniques. The synthesis of this compound has been optimized to provide high yields and purity, making it suitable for use in scientific research.
Scientific Research Applications
2-[(Pyridin-4-yl)methyl]phenyl sulfurofluoridate has been shown to have a variety of potential applications in scientific research. One of the most promising areas of research is in the field of medicinal chemistry. This compound has been shown to have potent inhibitory activity against a variety of enzymes, including proteases and kinases. This makes it a potential candidate for the development of new drugs for the treatment of a variety of diseases, including cancer and viral infections.
properties
IUPAC Name |
4-[(2-fluorosulfonyloxyphenyl)methyl]pyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO3S/c13-18(15,16)17-12-4-2-1-3-11(12)9-10-5-7-14-8-6-10/h1-8H,9H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHVPIGULGOITEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC2=CC=NC=C2)OS(=O)(=O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.